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Compound of Interest

Compound Name: 2-Ethyl-5-methylpyrazine

Cat. No.: B082492

An In-depth Technical Guide to 2-Ethyl-5-methylpyrazine

This technical guide provides a comprehensive overview of the chemical properties, structure,
and analytical methodologies for 2-Ethyl-5-methylpyrazine. The information is intended for
researchers, scientists, and professionals in drug development and flavor chemistry.

Core Chemical Properties and Structure

2-Ethyl-5-methylpyrazine is a heterocyclic organic compound and a member of the pyrazine
class.[1] It is a colorless to slightly yellow liquid known for its nutty, roasted, and grassy odor.[1]
[2] This compound is a significant flavor component found in various foods such as tea,
soybean paste, chocolate, and sesame seed oil, often formed as a product of the Maillard
reaction.[1][2]

Structural Identifiers

The structure of 2-Ethyl-5-methylpyrazine is defined by a pyrazine ring substituted with an
ethyl group at position 2 and a methyl group at position 5.
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Identifier Value

IUPAC Name 2-ethyl-5-methylpyrazine[1]

SMILES CCC1=NC=C(N=C1)CJ1]

InChi INChl=1S/C7H10N2/c1-3-7-5-8-6(2)4-9-7/h4-
5H,3H2,1-2H3[1]

InChlKey OXCKCFJIKRGXMM-UHFFFAOYSA-N[1]

CAS Number 13360-64-0[3]

Physicochemical Properties

A summary of the key physicochemical properties of 2-Ethyl-5-methylpyrazine is presented

below.
Property Value
Molecular Formula C7H10N2[1]

Molecular Weight 122.17 g/mol [1]

Density 0.960-0.970 g/cm3[1]
Boiling Point 57.0 °C @ 10.00 mm HgJ[4]
Flash Point 58.89 °C[4]

Refractive Index

1.491-1.501[1]

Solubility

Soluble in water and organic solvents.[1][5]

logP (o/w)

2.340[4]

Chemical Structure Visualization

The two-dimensional chemical structure of 2-Ethyl-5-methylpyrazine is depicted below,

illustrating the arrangement of the pyrazine ring with its ethyl and methyl substituents.

Caption: 2D Structure of 2-Ethyl-5-methylpyrazine
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Experimental Protocols

The analysis of 2-Ethyl-5-methylpyrazine, particularly in complex matrices like food and
beverages, often involves chromatographic techniques to ensure accurate identification and
quantification.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

GC-MS is a robust method for the identification of volatile and semi-volatile compounds such
as 2-Ethyl-5-methylpyrazine.[6]

Methodology:

o Sample Preparation: Samples containing 2-Ethyl-5-methylpyrazine are typically prepared
using solvent extraction or solid-phase microextraction (SPME) to isolate the volatile
components.

o Gas Chromatography: The extracted sample is injected into a GC system equipped with a
capillary column (e.g., DB-WAX or HP-5ms).[6] The oven temperature is programmed to
separate the individual components of the mixture based on their boiling points and
interactions with the stationary phase.[6][7]

e Mass Spectrometry: As compounds elute from the GC column, they enter the mass
spectrometer, where they are ionized (commonly by electron ionization).[8] The resulting
mass spectrum provides a unique fragmentation pattern that serves as a chemical fingerprint
for identification.[6]

High-Performance Liquid Chromatography (HPLC)
Separation

For the separation of 2-Ethyl-5-methylpyrazine from its isomers, such as 2-Ethyl-6-
methylpyrazine, reversed-phase HPLC can be employed.[6]

Methodology:
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e Instrumentation: An HPLC system equipped with a suitable column, such as a Chiralpak AD-
H, and a UV detector is used.[6]

» Mobile Phase: A mobile phase consisting of a mixture of solvents like cyclohexane and
isopropanol or hexane and isopropanol is used in an isocratic mode.[6] The specific ratio of
the solvents is optimized to achieve the best separation.[6]

o Detection: The effluent from the column is monitored at a specific wavelength, for instance,
278 nm, to detect the eluting compounds.[6]

o Fraction Collection: Fractions corresponding to the separated isomers can be collected for
further analysis, such as by NMR or GC-MS, to confirm their identity.[6]

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the analysis of 2-Ethyl-5-
methylpyrazine using GC-MS.
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Caption: GC-MS Workflow for 2-Ethyl-5-methylpyrazine

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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